Cas no 98146-68-0 (1-Bromo-3,4-benzophenanthrene)

1-Bromo-3,4-benzophenanthrene is a brominated polycyclic aromatic hydrocarbon (PAH) derivative with significant utility in organic synthesis and materials science. Its rigid, planar structure and bromine substituent make it a valuable intermediate for cross-coupling reactions, such as Suzuki or Heck couplings, facilitating the construction of complex aromatic systems. The compound's high purity and stability ensure consistent performance in research and industrial applications, particularly in the development of organic semiconductors, liquid crystals, and fluorescent materials. Its well-defined reactivity profile allows for precise functionalization, making it a preferred choice for advanced chemical synthesis. Proper handling and storage are recommended due to its aromatic and halogenated nature.

1-Bromo-3,4-benzophenanthrene structure

Product Name:1-Bromo-3,4-benzophenanthrene

CAS No:98146-68-0

MF:C₁₈H₁₁Br

MW:307.183943986893

CID:2357761

PubChem ID:282417

Update Time:2025-05-23

1-Bromo-3,4-benzophenanthrene Chemical and Physical Properties

Names and Identifiers

- 1-Bromo-3,4-benzophenanthrene
- 98146-68-0
- SCHEMBL1373385
- NSC-135888
- 1-bromobenzo[c]phenanthrene
- NSC135888
- Inchi： 1S/C18H11Br/c19-16-7-3-5-13-10-11-14-9-8-12-4-1-2-6-15(12)17(14)18(13)16/h1-11H
- InChI Key： OGXXLHPOHSGQPS-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC2=CC=C3C=CC4C=CC=CC=4C3=C21

Computed Properties

Exact Mass: 306.00441Da
Monoisotopic Mass: 306.00441Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 19
Rotatable Bond Count: 0
Complexity: 326
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 6.4
Topological Polar Surface Area: 0Å²

1-Bromo-3,4-benzophenanthrene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A019106625-1g	1-Bromo-benzo[c]phenanthrene	98146-68-0	95%	1g	$698.94	2023-08-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1691124-1g	1-Bromobenzo[c]phenanthrene	98146-68-0	98%	1g	￥5628.00	2024-04-23